2-(oxan-2-yl)acetaldehyde

Specification

• CAS No.: 86266-57-1
• Molecular Formula: C7H12O2
• Molecular Weight: 128.171
• IUPAC Name: 2-(oxan-2-yl)acetaldehyde
• Standard InChI: InChI=1S/C7H12O2/c8-5-4-7-3-1-2-6-9-7/h5,7H,1-4,6H2
• Standard InChI Key: GILZHONTPSTKOK-UHFFFAOYSA-N
• SMILES: C1CCOC(C1)CC=O

Introduction

2-(Oxan-2-yl)acetaldehyde, also known as (tetrahydro-pyran-2-yl)-acetaldehyde, is a chemical compound with the molecular formula C7H12O2 and the CAS number 86266-57-1. This compound is a derivative of acetaldehyde, where the hydrogen atom is replaced by a tetrahydro-pyran-2-yl group. It is classified under the category of aldehydes, which are organic compounds containing a carbonyl group (C=O) bonded to at least one hydrogen atom.

Hazards and Safety

2-(Oxan-2-yl)acetaldehyde is classified as a combustible liquid and poses several health risks:

• GHS Classification:

  • Flammable liquid (Category 4).

  • Acute toxicity, oral (Category 4).

  • Skin irritation (Category 2).

  • Serious eye damage (Category 1).

  • Respiratory tract irritation (Category 3).

Synthesis and Uses

While specific synthesis methods for 2-(oxan-2-yl)acetaldehyde are not detailed in the available literature, it can be inferred that it involves reactions typical for forming aldehydes, such as oxidation or reduction processes. The compound's uses are not explicitly mentioned, but aldehydes are generally used in organic synthesis, perfumery, and as intermediates in pharmaceuticals.

Comparison with Similar Compounds

Compound	Molecular Formula	CAS Number	Hazards
2-(Oxan-2-yl)acetaldehyde	C7H12O2	86266-57-1	Flammable, Acute Toxicity, Skin & Eye Irritation
2-(Oxolan-2-YL)acetaldehyde	C6H10O2	12385068	Flammable, Skin Irritation